Cas no 1017399-25-5 (5-ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017399-25-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4567394
• Update Time: 2023-04-06

5-ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-ethyl-1-(4-methylphenyl)-

• Inchi： 1S/C12H13N3O2/c1-3-10-11(12(16)17)13-14-15(10)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： UGVGSLCAEZQSHE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(CC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 231.100777g/mol
• Monoisotopic Mass: 231.100777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 427.2±47.0 °C at 760 mmHg
• Flash Point: 212.2±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)